Cas no 111525-71-4 (Butanoic acid, 2-azido-3,3-dimethyl-, (S)-)

Butanoic acid, 2-azido-3,3-dimethyl-, (S)- structure
111525-71-4 structure
Product Name:Butanoic acid, 2-azido-3,3-dimethyl-, (S)-
CAS No:111525-71-4
MF:C6H11N3O2
MW:157.170440912247
CID:1198660
PubChem ID:15597799
Update Time:2025-10-22

Butanoic acid, 2-azido-3,3-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-azido-3,3-dimethyl-, (S)-
    • (S)-α-azido-3,3-dimethyl butanoic acid
    • (S)-2-Azido-3,3-dimethylbutanoic acid
    • EN300-7442734
    • SCHEMBL26191615
    • (S)-2-Azido-3,3-dimethylbutanoicacid
    • (S)-alpha-Azido-3,3-dimethylbutyric acid
    • 111525-71-4
    • F84645
    • (2S)-2-azido-3,3-dimethylbutanoic acid
    • Inchi: 1S/C6H11N3O2/c1-6(2,3)4(5(10)11)8-9-7/h4H,1-3H3,(H,10,11)/t4-/m1/s1
    • InChI Key: VAIDLLPVBKRXOK-SCSAIBSYSA-N
    • SMILES: OC([C@H](C(C)(C)C)N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 157.08523
  • Monoisotopic Mass: 157.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 86.06
  • LogP: 1.24876

Butanoic acid, 2-azido-3,3-dimethyl-, (S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7442734-0.05g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
0.05g
$282.0 2025-03-11
Enamine
EN300-7442734-0.1g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
0.1g
$420.0 2025-03-11
Enamine
EN300-7442734-0.25g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
0.25g
$600.0 2025-03-11
Enamine
EN300-7442734-0.5g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
0.5g
$944.0 2025-03-11
Enamine
EN300-7442734-1.0g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
1.0g
$1211.0 2025-03-11
Enamine
EN300-7442734-2.5g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
2.5g
$2223.0 2025-03-11
Enamine
EN300-7442734-5.0g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
5.0g
$3910.0 2025-03-11
Enamine
EN300-7442734-10.0g
(2S)-2-azido-3,3-dimethylbutanoic acid
111525-71-4 95.0%
10.0g
$6810.0 2025-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1681851-100mg
(S)-2-Azido-3,3-dimethylbutanoic acid
111525-71-4 97%
100mg
¥986.00 2025-07-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1681851-250mg
(S)-2-Azido-3,3-dimethylbutanoic acid
111525-71-4 97%
250mg
¥1652.00 2025-07-04

Additional information on Butanoic acid, 2-azido-3,3-dimethyl-, (S)-

Comprehensive Guide to Butanoic acid, 2-azido-3,3-dimethyl-, (S)- (CAS No. 111525-71-4): Properties, Applications, and Market Insights

The compound Butanoic acid, 2-azido-3,3-dimethyl-, (S)- (CAS No. 111525-71-4) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and organic synthesis research. With its unique azido-functionalized butanoic acid structure and stereospecific (S)-configuration, this compound serves as a valuable building block for drug discovery and bioconjugation applications. The presence of both azide group and carboxylic acid functionalities makes it particularly useful for click chemistry reactions and peptide modifications.

Recent scientific literature highlights the growing importance of 2-azido-3,3-dimethylbutanoic acid derivatives in developing novel therapeutic agents. Researchers are particularly interested in its potential for creating targeted drug delivery systems through bioorthogonal chemistry approaches. The compound's chiral center at the 2-position and sterically hindered structure contribute to its unique reactivity profile, making it distinct from simpler azido acids.

From a synthetic chemistry perspective, (S)-2-azido-3,3-dimethylbutanoic acid offers several advantages. The tertiary carbon adjacent to the azide provides enhanced stability compared to primary azides, while the carboxyl group allows for straightforward conjugation to various biomolecules. These properties have led to its increasing adoption in: peptide modification, protein labeling, and the development of antibody-drug conjugates (ADCs). Current market analysis shows rising demand for such chiral azido acids, particularly in the biopharmaceutical sector where precise molecular targeting is crucial.

The synthesis of Butanoic acid, 2-azido-3,3-dimethyl-, (S)- typically involves stereoselective methods to ensure high enantiomeric purity. Modern approaches often utilize: enzymatic resolution of racemic mixtures, asymmetric synthesis from chiral pool starting materials, or catalytic asymmetric azidation. Process chemists emphasize the importance of controlling reaction conditions to maintain the integrity of both the azide functionality and the acid group throughout the synthesis.

Analytical characterization of this compound requires specialized techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct patterns for the gem-dimethyl protons and the methine proton adjacent to the azide. Mass spectrometry typically shows characteristic fragmentation patterns that help confirm the molecular structure. High-performance liquid chromatography (HPLC) methods have been developed specifically for assessing the enantiomeric excess of (S)-2-azido-3,3-dimethylbutanoic acid in research samples.

In material science applications, researchers are exploring the use of this compound as a crosslinking agent for polymer modification. The azide group's ability to participate in strain-promoted alkyne-azide cycloadditions (SPAAC) makes it valuable for creating smart materials with responsive properties. Recent patents describe its incorporation into hydrogels for controlled drug release systems and as a component in surface modification protocols for medical devices.

Safety considerations for handling Butanoic acid, 2-azido-3,3-dimethyl-, (S)- follow standard laboratory protocols for azide-containing compounds. While not classified as highly hazardous, proper precautions should be taken when working with azides in general. The tertiary carbon substitution in this particular molecule contributes to its relative stability compared to more reactive azido compounds.

The global market for chiral azido carboxylic acids like this compound is experiencing steady growth, driven by increasing demand from: pharmaceutical companies, biotechnology firms, and academic research institutions. Suppliers specializing in custom chiral building blocks report growing interest in this and related structures, particularly for applications in targeted cancer therapies and diagnostic agent development.

Future research directions for Butanoic acid, 2-azido-3,3-dimethyl-, (S)- include exploration of its potential in: bioorthogonal catalysis, the development of novel imaging probes, and as a component in stimuli-responsive biomaterials. The compound's unique combination of structural features positions it as a versatile tool for advancing multiple areas of chemical biology and medicinal chemistry.

For researchers considering working with this compound, it's important to source high-quality material from reputable suppliers who can provide comprehensive analytical data. The enantiomeric purity is particularly critical for many applications, as even small amounts of the (R)-enantiomer could affect biological activity or material properties in sensitive systems.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd